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Compound of Interest

Compound Name: BUTYRYL-D7 CHLORIDE
CAS No.: 1219805-71-6
Cat. No.: B1149094
. J

Butyryl-d7 chloride (C4D~CIO) is the deuterated form of butyryl chloride, an important acyl
chloride used in organic synthesis.[1] Its applications in research are primarily centered on its
use as an isotopic labeling compound.[1] Drug development professionals and scientists utilize
it in metabolic studies, pharmacokinetic analyses, and as an internal standard in mass
spectrometry-based quantitative assays. The deuterium substitution provides a distinct mass
shift, allowing for precise differentiation from its endogenous, non-labeled counterparts without
significantly altering its chemical reactivity.

While an invaluable tool, the chemical nature of butyryl-d7 chloride is functionally identical to
that of butyryl chloride, a highly reactive, corrosive, and flammable substance.[2][3][4][5]
Therefore, a thorough understanding of its hazards and the implementation of rigorous safety
protocols are not merely procedural formalities but are fundamental to ensuring personnel
safety and experimental integrity. This guide provides a comprehensive overview of the safety
data for this compound, moving beyond mere compliance to foster a culture of proactive risk
management in the laboratory.

Note: Specific safety data for the deuterated compound is limited. This guide is based on the
comprehensive and directly applicable Safety Data Sheets (SDS) for the non-labeled analog,
Butyryl Chloride (CAS No. 141-75-3).[2][4][6][7]

Part 1: Hazard Identification and GHS Classification
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Butyryl chloride is classified as a hazardous substance under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals. The primary dangers are its flammability,
corrosivity, and toxicity.[2][5][7]

The signal word for this chemical is "Danger”.[2][4][5][7]

A summary of its GHS hazard classifications and corresponding statements is provided below.

Hazard
Hazard
Hazard Class GHS Category Statement Source(s)
Statement
Code
Flammable Highly flammable
o Category 2 H225 . (2131141051171
Liquids liquid and vapor.
Skin Causes severe
Corrosion/Irritatio  Category 1B H314 skin burns and [21[31[415]1[ 7]
n eye damage.
Acute Toxicity, o
) Category 3 H331 Toxic if inhaled. [2][6]117]

Inhalation
Acute Toxicity, Harmful if

Category 4 H302 [21[61[7]
Oral swallowed.
Serious Eye Causes serious

Category 1 H318 [21[7]
Damage eye damage.
Corrosive to May be corrosive

Category 1 H290 [2][3]
Metals to metals.

In addition to these formal classifications, it is noted to be a lachrymator (induces tearing) and
has a strong, unpleasant stench.[2][6] It also decomposes in contact with water, a critical factor
in both its handling and emergency response.[2][3]

Part 2: Proactive Risk Assessment Workflow

Before any procedure involving butyryl-d7 chloride is initiated, a systematic risk assessment
must be performed. This process is not a one-time checklist but a dynamic workflow designed
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to anticipate and mitigate potential hazards. The causality is clear: failure to assess risk leads

to unforeseen exposures and incidents.

Risk Assessment Process

Step 1: Identify Hazards
(Flammable, Corrosive, Toxic,

Water-Reactive)

Analyzd potential harm

Step 2: Evaluate Risks
(Who/What could be harmed?
How? e.g., Inhalation, Skin Contact)

Select mitigation strategies

Step 3: Implement Controls
(Engineering, Administrative, PPE)

ormalize procedures

Step 4: Document & Train
(Create SOP, Train Personnel)

Continuodis improvement IooP

Step 5: Review & Refine

(Post-experiment review,
Incident analysis)

Re-evaluate process

Click to download full resolution via product page

Caption: Logical flow for a proactive chemical risk assessment.
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Part 3: Safe Handling, Storage, and Engineering
Controls

Handling butyryl-d7 chloride safely requires a multi-layered approach where engineering
controls provide the primary barrier, administrative procedures dictate safe workflows, and
Personal Protective Equipment (PPE) serves as the final line of defense.

Engineering Controls: The First Line of Defense

The high volatility, flammability, and inhalation toxicity of butyryl-d7 chloride mandate that it
be handled exclusively within a certified chemical fume hood.[2][6] The fume hood provides
critical ventilation to prevent the accumulation of flammable and toxic vapors in the laboratory
environment. All equipment used for transfer should be grounded and bonded to prevent static
discharge, a potential ignition source.[2][3][6] Use only non-sparking tools.[2][3][6]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the severe corrosive nature of the chemical. The following
table outlines the minimum required PPE.
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Body Part

Required PPE

Rationale &
Specifications

Source(s)

Eyes/Face

Safety Goggles &
Face Shield

Protects against
splashes that cause
severe eye damage.
Standard safety
glasses are

insufficient.

[213]15]

Hands

Chemical-Resistant

Gloves

Use appropriate
gloves (e.g., butyl
rubber, Viton).

Double-gloving is

recommended. Check

breakthrough times.

[2]13]15]

Body

Flame-Resistant Lab
Coat

Protects skin from

splashes and provides

a barrier in case of a

flash fire.

[213]1[5]

Respiratory

None (with proper

fume hood use)

If fume hood is not
available or fails, a
full-face respirator
with appropriate

cartridges is required.

[7]

Protocol for Handling Butyryl-d7 Chloride in a Fume

Hood

» Preparation: Ensure the chemical fume hood is operational and the sash is at the

appropriate height. Clear the workspace of all unnecessary items, especially flammable

materials and water sources. Ground all equipment.

e Don PPE: Put on all required PPE before bringing the chemical into the hood.
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e Chemical Transfer: Perform all transfers of the liquid slowly and carefully to minimize
splashing. Use a syringe or cannula for liquid transfers.

e Reaction Quenching: Be mindful that reactions involving butyryl chloride can be highly
exothermic. Plan for appropriate cooling.

o Decontamination: After use, decontaminate all surfaces within the fume hood. Carefully wipe
down equipment with a compatible solvent.

» Doff PPE: Remove PPE in the correct order to avoid cross-contamination, starting with
gloves. Wash hands thoroughly with soap and water after the procedure is complete.[7]

Safe Handling Workflow

Execution
(Transfer/React Chemical
Inside Hood)

Preparation
(Verify Fume Hood,
Ground Equipment, Don PPE)

Decontamination
(Clean Workspace,
Quench Glassware)

Storage & Waste
(Seal Container,
Dispose of Waste)

Complete work

Click to download full resolution via product page

Caption: Step-by-step workflow for safely handling butyryl-d7 chloride.

Storage Requirements

Proper storage is critical to prevent degradation, dangerous reactions, and accidental
exposure.

e Location: Store in a dedicated flammables and/or corrosives cabinet.[6][8] The storage area
must be cool, dry, and well-ventilated.[2][3]

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to protect from
moisture.[2][3][6] The compound reacts violently with water.[3][4]

o Container: Keep the container tightly closed.[2][3] It is often supplied in a bottle with a
septum-sealed cap; ensure this seal is maintained.
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¢ Incompatibilities: Segregate from water, alcohols, strong bases, and oxidizing agents.[9]

Part 4: Emergency Procedures

In the event of an incident, a rapid and correct response is crucial to minimizing harm. All
personnel must be familiar with the location of safety showers, eyewash stations, and fire
extinguishers.

Decision-Making in an Emergency

Incident Occurs

Are you
Contaminated?

Is Spill/Fire ACTION:

Major?

Use Safety Shower/
Eyewash Immediately

o (Spill) o (Fire)

ACTION: ACTION: ACTION:

Evacuate Area, Contain Spill Use CO2/Dry Chem
Call Emergency Services (If Trained & Safe) Extinguisher (Small Fire)

Click to download full resolution via product page

Caption: A decision tree for responding to a chemical emergency.
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First-Aid Measures

Skin Contact: Immediately remove all contaminated clothing.[2][10] Flush the affected skin
with copious amounts of water for at least 15 minutes.[10][11] Seek immediate medical
attention.[5]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open.[2][10][11] Remove contact lenses if present and easy to do.[2] Call a poison center or
doctor immediately.[2]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[3][5] If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[2] Ingestion causes severe
damage and perforation is a risk.[6] Seek immediate medical attention.[2]

Spill and Fire Response

Spills: For small spills, absorb with an inert, dry material like vermiculite or sand.[9] Do not
use combustible materials or water.[9] Collect the material in a sealed container for disposal.
[9] For large spills, evacuate the area and contact emergency services.[11][12]

Fire: The compound is highly flammable.[5][6] Vapors can form explosive mixtures with air
and may travel to an ignition source.[6]

o Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, or alcohol-
resistant foam.[5][6]

o Unsuitable Media: Do NOT use water, as it reacts violently with the substance.[5][9]

Part 5: Physical, Chemical, and Toxicological
Properties

Understanding these properties is key to predicting the behavior of the chemical during

experiments and in the event of a release.

Physical and Chemical Data (for Butyryl Chloride)
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Property Value Source(s)
Molecular Formula CsH7CIO 41071
Molecular Weight 106.55 g/mol [4]
Appearance Colorless to light yellow liquid [41[6]
Odor Pungent, stench [2][6]
Boiling Point 102 °C (215.6 °F) [4][6]
Melting Point -89 °C (-128.2 °F) [41[6]
Flash Point 18 °C (64.4 °F) [6]
Density 1.018 - 1.033 g/cm? [4][6]
Vapor Density 3.67 (Air=1.0) [6]
Water Solubility Decomposes [31[41[6]

Note: The molecular weight of Butyryl-d7 Chloride is 113.59 g/mol .[1]

Stability and Reactivity

o Reactivity: Reacts violently with water, alcohols, strong bases, and oxidizing agents.[9][13]

The reaction with water produces corrosive and toxic gases, including hydrogen chloride.[3]

[13]

o Conditions to Avoid: Heat, sparks, open flames, static discharge, and exposure to moisture.

[2][3]

e Hazardous Decomposition Products: Thermal decomposition can release carbon monoxide,

carbon dioxide, and hydrogen chloride gas.[6]

Toxicological Information

Butyryl chloride is toxic if inhaled and harmful if swallowed.[2] It is extremely destructive to

tissues of the mucous membranes, upper respiratory tract, eyes, and skin.

o LD50 Oral (Rat): 1000-1470 mg/kg[6]
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e LC50 Inhalation (Rat): 3.6-5.7 mg/L/4h[6]

» Skin Corrosion (Rabbit): Causes severe burns.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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